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Executive Summary
Heliosit® Orthodontic, a light-cured, single-component orthodontic bonding agent, is widely

utilized in clinical practice. This guide provides a comprehensive analysis of its biocompatibility,

drawing from available in-vitro studies, material composition, and data on related dental

materials. The core components of Heliosit® Orthodontic include a monomer matrix of

urethane dimethacrylate (UDMA), Bis-GMA, and 1,10-decandiol dimethacrylate, complemented

by a filler of highly dispersed silicon dioxide. While direct, extensive biocompatibility data for

this specific product is limited in publicly available literature, this guide synthesizes existing

evidence to provide a thorough toxicological profile, focusing on cytotoxicity, genotoxicity,

estrogenicity, and the crucial aspect of leachables and extractables.

Material Composition
A foundational understanding of a material's biocompatibility begins with its composition.

Heliosit® Orthodontic is a resin-based composite with the following key components:
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Component Function
Approximate Weight
Percentage

Urethane dimethacrylate

(UDMA)
Monomer Matrix Part of 85%

Bisphenol A-glycidyl

methacrylate (Bis-GMA)
Monomer Matrix Part of 85%

1,10-decandiol dimethacrylate Monomer Matrix Part of 85%

Highly dispersed silicon

dioxide
Filler 14%

Catalysts and Stabilizers Polymerization 1%

Table 1: Composition of Heliosit® Orthodontic.

The monomer matrix forms the polymerizable resin backbone of the adhesive, while the silicon

dioxide filler enhances its mechanical properties. The biocompatibility of the cured adhesive is

largely influenced by the degree of conversion of these monomers and the subsequent

leaching of any unreacted components.

Cytotoxicity Assessment
In-vitro cytotoxicity studies are fundamental in evaluating the potential of a material to cause

cell death.

L929 Fibroblast Viability
A key study evaluated the cytotoxic effects of several light-cured orthodontic composites,

including Heliosit® Orthodontic, on L929 mouse fibroblasts. The results indicated that freshly

prepared Heliosit® Orthodontic did not cause a statistically significant reduction in the number

of vital cells compared to the control group. This suggests a high level of biocompatibility in

terms of immediate cytotoxic response. While the study concluded a lack of cytotoxicity,

specific quantitative data on cell viability percentages were not provided in the available

abstract.
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General Observations for Light-Cured Adhesives
Studies on other light-cured orthodontic adhesives have shown that cytotoxicity can be present

in the initial 24 hours after curing, which tends to decrease over time as the material ages and

the elution of unreacted monomers subsides[1][2]. The degree of monomer conversion is a

critical factor; a higher degree of conversion generally leads to lower cytotoxicity[3][4].

Genotoxicity Profile
Genotoxicity assays are employed to detect potential DNA damage induced by a material or its

leachable components.

Indirect Evidence from Monomer Components
Direct genotoxicity testing of Heliosit® Orthodontic is not readily available in the reviewed

literature. However, the genotoxic potential of its primary monomer constituents, Bis-GMA and

UDMA, has been investigated. Some studies have indicated that both Bis-GMA and UDMA can

induce DNA damage in vitro, as detected by assays such as the comet assay and

micronucleus test[5][6]. The mechanism is often linked to the induction of oxidative stress. It is

crucial to note that these findings are based on the monomers themselves and not the fully

polymerized and cured Heliosit® Orthodontic adhesive. The genotoxic risk of the final product

is expected to be significantly lower, contingent on the low level of monomer leaching.

Micronucleus Testing of Orthodontic Composites
In-vivo studies using the micronucleus test on buccal epithelial cells of patients undergoing

orthodontic treatment with other light-cured composites have shown morphological signs of

cytotoxicity but no significant genotoxic effects after six months[7][8]. This suggests that while

localized cellular stress may occur, the risk of DNA damage from well-cured orthodontic

adhesives in a clinical setting appears to be low.

Estrogenic Potential
The presence of Bis-GMA, a derivative of bisphenol A (BPA), raises questions about the

potential estrogenicity of Heliosit® Orthodontic.

Estrogenicity of Bis-GMA-based Adhesives
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Research on the estrogenic activity of orthodontic adhesives containing Bis-GMA has produced

mixed results. Some studies, using in-vitro models such as the MCF-7 breast cancer cell

proliferation assay, have suggested that components leached from some Bis-GMA-based

resins can exhibit estrogenic effects[9]. However, other studies have found no evidence of

estrogenicity from the eluents of orthodontic adhesives[10][11]. The release of BPA itself, a

known endocrine disruptor, from dental composites is a topic of ongoing research, with studies

indicating that while it can be detected, the amounts are often very low[12][13][14][15].

Leachables and Extractables
The analysis of leachables (compounds that migrate under normal use conditions) and

extractables (compounds that migrate under exaggerated conditions) is critical for a

comprehensive biocompatibility assessment.

Monomer Leaching and Degree of Conversion
The primary concern regarding leachables from Heliosit® Orthodontic is the elution of

unreacted monomers such as Bis-GMA, UDMA, and 1,10-decandiol dimethacrylate. The

amount of leached monomer is inversely proportional to the degree of conversion (DC) of the

adhesive during polymerization[3]. One study reported that the DC of Heliosit® Orthodontic

could be influenced by the curing protocol and the presence of a bracket, with DC values

ranging from approximately 54% to 61% after 28 days[4]. Another study found that the DC of

Heliosit was reduced from 49.84% to 33.46% after exposure to a magnetic field, suggesting

that external factors can impact polymerization and potentially increase monomer leaching[3].

Analytical Methodologies
The identification and quantification of leachables from dental composites are typically

performed using analytical techniques such as High-Performance Liquid Chromatography

(HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)[13][14][16][17]. These

methods allow for the detection of specific monomers and other leachable substances in

various solvents that simulate the oral environment. While specific quantitative data for

Heliosit® Orthodontic is not available, studies on similar materials have identified the presence

of Bis-GMA and other monomers in eluents[13][14].

Experimental Protocols
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Cytotoxicity Testing (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity and, by extension, cell viability.

Cell Culture: L929 mouse fibroblasts are cultured in a suitable medium (e.g., Dulbecco's

Modified Eagle's Medium) supplemented with fetal bovine serum and antibiotics, and

maintained in a humidified incubator at 37°C with 5% CO2.

Material Preparation: Cured discs of Heliosit® Orthodontic are prepared and sterilized.

Extraction: The material discs are incubated in the cell culture medium for a specified period

(e.g., 24 hours) to create an extract.

Cell Exposure: The extract is then added to the cultured L929 cells.

MTT Addition: After an incubation period, the MTT reagent is added to the cells. Viable cells

with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan

product.

Quantification: The formazan is solubilized, and the absorbance is measured using a

spectrophotometer. The cell viability is expressed as a percentage relative to a negative

control (cells cultured in medium without the material extract).

Genotoxicity Testing (Micronucleus Assay)
The micronucleus assay is used to assess chromosomal damage.

Cell Exposure: Human buccal epithelial cells or other suitable cell lines are exposed to

extracts of the test material.

Cell Harvesting and Staining: After exposure, the cells are harvested, fixed, and stained with

a DNA-specific stain (e.g., Giemsa or DAPI).

Microscopic Analysis: The cells are examined under a microscope to score the frequency of

micronuclei, which are small, extranuclear bodies containing fragments of chromosomes or

whole chromosomes that were not incorporated into the main nucleus during cell division. An

increased frequency of micronucleated cells indicates genotoxic exposure.
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Estrogenicity Testing (MCF-7 Cell Proliferation Assay)
This assay measures the estrogenic effects of chemicals by their ability to stimulate the

proliferation of the estrogen-responsive human breast cancer cell line, MCF-7.

Cell Culture: MCF-7 cells are maintained in a phenol red-free medium to eliminate estrogenic

effects from the dye.

Hormone Deprivation: Before the assay, cells are cultured in a medium with charcoal-

stripped serum to remove endogenous estrogens.

Exposure: The cells are then exposed to various concentrations of the test material's extract,

along with a positive control (e.g., 17β-estradiol) and a negative control.

Proliferation Assessment: After a set incubation period, cell proliferation is measured using

methods such as the MTT assay or by direct cell counting. An increase in cell proliferation

compared to the negative control indicates an estrogenic effect.

Visualizations
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Caption: Workflow for in-vitro cytotoxicity testing of Heliosit Orthodontic using the MTT assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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